Cas no 1807260-14-5 (Methyl 2-cyano-4-ethyl-3-methylphenylacetate)

• Product Name: Methyl 2-cyano-4-ethyl-3-methylphenylacetate
• CAS No: 1807260-14-5
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 5009251
• Update Time: 2025-10-21

Methyl 2-cyano-4-ethyl-3-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-4-ethyl-3-methylphenylacetate

• Inchi： 1S/C13H15NO2/c1-4-10-5-6-11(7-13(15)16-3)12(8-14)9(10)2/h5-6H,4,7H2,1-3H3
• InChI Key： WENMGKVFCMOFMY-UHFFFAOYSA-N
• SMILES： O(C)C(CC1C=CC(CC)=C(C)C=1C#N)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 292
• XLogP3: 2.6
• Topological Polar Surface Area: 50.1

Additional information on Methyl 2-cyano-4-ethyl-3-methylphenylacetate

Comprehensive Overview of Methyl 2-cyano-4-ethyl-3-methylphenylacetate (CAS No. 1807260-14-5): Properties, Applications, and Industry Insights

The chemical compound Methyl 2-cyano-4-ethyl-3-methylphenylacetate (CAS No. 1807260-14-5) is a specialized ester derivative gaining attention in pharmaceutical and agrochemical research. With its unique molecular structure featuring a cyano group and ester functionality, this compound serves as a versatile intermediate in organic synthesis. Its ethyl and methyl substituents contribute to distinct steric and electronic properties, making it valuable for designing bioactive molecules. Researchers are particularly interested in its potential as a building block for crop protection agents and drug discovery applications, aligning with current trends in sustainable agriculture and precision medicine.

Recent studies highlight the growing demand for nitrile-containing compounds like Methyl 2-cyano-4-ethyl-3-methylphenylacetate in medicinal chemistry. The cyano group enhances binding affinity to biological targets, while the ester moiety allows for further synthetic modifications. This dual functionality addresses common search queries about "multifunctional pharmaceutical intermediates" and "structure-activity relationship optimization." Analytical techniques such as HPLC and NMR confirm its high purity (>98%), meeting stringent requirements for GMP-compliant synthesis – a key concern for manufacturers responding to FDA and EMA regulations.

From an industrial perspective, the synthesis of CAS 1807260-14-5 involves carefully controlled condensation reactions, with process optimization focusing on green chemistry principles. This responds to trending searches about "eco-friendly synthetic routes" and "reducing organic solvent waste." The compound's stability under various pH conditions (2-9) makes it suitable for formulation development, particularly in delayed-release systems – a hot topic in pharmaceutical forums discussing "novel drug delivery technologies."

Market analysts note increasing patent filings incorporating Methyl 2-cyano-4-ethyl-3-methylphenylacetate derivatives, especially in anticancer agent research and plant growth regulators. Its molecular weight (217.25 g/mol) and logP value (2.1) fall within desirable ranges for bioavailability optimization, answering frequent queries about "ADME properties of nitrile compounds." Storage recommendations (2-8°C under nitrogen) and handling precautions align with standard laboratory protocols for air-sensitive intermediates.

The compound's spectral data (characteristic IR absorption at 2240 cm^-1 for the cyano group and 1735 cm^-1 for the ester carbonyl) provide reliable quality control markers. These analytical parameters address laboratory professionals' searches for "compound characterization techniques" and "spectral interpretation guides." Recent publications in the Journal of Medicinal Chemistry demonstrate its utility in creating kinase inhibitor scaffolds, connecting to trending research on "targeted cancer therapies."

Supply chain specialists emphasize the importance of proper documentation for CAS 1807260-14-5, including Certificates of Analysis (CoA) and Material Safety Data Sheets (MSDS). This meets industry demands for "regulatory-compliant chemical sourcing" – a top concern among quality assurance managers. The compound's compatibility with common protecting group strategies (e.g., Boc, Fmoc) further enhances its synthetic utility, particularly for researchers investigating "peptide mimetics" and "small molecule conjugates."

Emerging applications in material science explore the compound's potential as a monomer for specialty polymers. Its aromatic core contributes to thermal stability, while the reactive handles (cyano and ester groups) enable polymerization or cross-linking – topics frequently searched in "advanced material development" circles. Computational chemistry studies predict favorable binding modes with biological targets, supporting its use in virtual screening libraries for drug discovery campaigns.

Quality control protocols for Methyl 2-cyano-4-ethyl-3-methylphenylacetate typically include residual solvent analysis (meeting ICH Q3C guidelines) and heavy metal testing (<0.001%). These specifications respond to pharmaceutical industry searches about "impurity profiling methods" and "quality standards for intermediates." The compound's crystalline form (verified by XRPD) ensures batch-to-batch reproducibility – a critical factor for scale-up processes discussed in "tech transfer documentation" forums.

Environmental fate studies indicate that CAS 1807260-14-5 undergoes rapid hydrolysis under basic conditions, addressing regulatory concerns about "biodegradable chemical structures." Its low bioaccumulation potential (BCF <100) makes it attractive for sustainable chemistry initiatives, aligning with corporate ESG goals. Research continues to explore its metabolites and degradation pathways – subjects frequently appearing in "green chemistry webinars" and "environmental risk assessment" publications.

In conclusion, Methyl 2-cyano-4-ethyl-3-methylphenylacetate represents a strategically important chemical building block with diverse applications across multiple industries. Its combination of steric effects (from the ethyl and methyl groups) and electronic properties (from the cyano and ester functionalities) creates unique opportunities for molecular design. As research progresses, this compound will likely play an increasing role in addressing contemporary challenges in healthcare innovation and agricultural science, while meeting evolving regulatory and sustainability requirements.